Cas no 84682-19-9 (Acetic acid,2-methoxy-, 2-phenylethyl ester)
84682-19-9 structure
Product Name:Acetic acid,2-methoxy-, 2-phenylethyl ester
CAS No:84682-19-9
MF:C11H14O3
MW:194.227063655853
CID:722882
PubChem ID:568896
Update Time:2025-04-19
Acetic acid,2-methoxy-, 2-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-methoxy-, 2-phenylethyl ester
- 2-phenylethyl 2-methoxyacetate
- 2-phenylethyl methoxyacetate
- UNII-RV6TFZ578J
- 2-Phenylethyl methoxyacetate #
- DTXSID50233669
- NS00038605
- EINECS 283-581-5
- RV6TFZ578J
- Methoxyacetic acid, 2-phenylethyl ester
- 84682-19-9
- LJRZTWFJDUIJGJ-UHFFFAOYSA-N
- SCHEMBL7164706
- Acetic acid, methoxy-, 2-phenylethyl ester
-
- Inchi: 1S/C11H14O3/c1-13-9-11(12)14-8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
- InChI Key: LJRZTWFJDUIJGJ-UHFFFAOYSA-N
- SMILES: O(C(COC)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Acetic acid,2-methoxy-, 2-phenylethyl ester Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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